N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H11ClN4OS/c1-16-7-13-15-11(16)18-6-10(17)14-9-4-2-3-8(12)5-9/h2-5,7H,6H2,1H3,(H,14,17)
• InChI Key: QTSTUBYMGQPYEL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C11H11ClN4OS
• Molecular Weight: 282.75 g/mol

Description

N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, also known as CMTRA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Vibrational Spectroscopic Signatures and Pharmacokinetics

The antiviral active molecule N-(4-chlorophenyl)-2-[(4,6-di-aminopyrimidin-2-yl)sulfanyl] acetamide, similar in structure to the specified compound, has been characterized for its vibrational signatures using Raman and Fourier transform infrared spectroscopy. This study, using density functional theory, explored the molecule's geometric equilibrium, hydrogen bond interactions, and vibrational wavenumbers. Natural bond orbital analysis was used to confirm the stereo-electronic interactions contributing to stability. This research provides insights into the molecule's pharmacokinetic properties and its inhibition activity against viruses (Mary, Pradhan, & James, 2022).

Synthesis and Antibacterial Evaluation

A related compound, 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, demonstrates significant antibacterial activity. This study involved synthesizing a series of N-substituted derivatives of this compound, which were found to be potent antibacterial agents against both gram-negative and gram-positive bacteria. The synthesis process involved various chemical reactions and the final products were evaluated for their antibacterial potential, providing valuable information for the development of new antimicrobial agents (Siddiqui et al., 2014).

Antimicrobial and Antifungal Agents

A series of N-substituted derivatives of a similar compound, 1,3,4-oxadiazole and acetamide derivatives of ethyl nipecotate, were synthesized and evaluated for their antibacterial and anti-enzymatic potential. These compounds showed promise as inhibitors of gram-negative bacterial strains and moderate potential against lipoxygenase enzyme, indicating their potential as antimicrobial and antifungal agents (Nafeesa et al., 2017).

Antiviral and Virucidal Activity

Derivatives of 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide were synthesized and evaluated for their antiviral and virucidal activities against human adenovirus type 5 and ECHO-9 virus. These derivatives showed potential in reducing viral replication, indicating their relevance in antiviral research (Wujec et al., 2011).